Cas no 868707-82-8 (1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-methyl-)

1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-methyl- structure
868707-82-8 structure
Product Name:1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-methyl-
CAS No:868707-82-8
MF:C10H10O4
MW:194.184003353119
CID:718981
PubChem ID:45122024
Update Time:2025-04-19

1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-methyl-
    • 5-methyl-2,3-dihydro-1,4-benzodioxine-7-carboxylic acid
    • 8-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid
    • 8-methyl-2,3-dihydro-1,4-benzodioxin-6-carboxylic acid
    • 2,3-Dihydro-8-methyl-1,4-benzodioxin-6-carboxylic acid
    • SCHEMBL3350012
    • DTXSID40669271
    • MULCPFJSRTWFGO-UHFFFAOYSA-N
    • 868707-82-8
    • Inchi: 1S/C10H10O4/c1-6-4-7(10(11)12)5-8-9(6)14-3-2-13-8/h4-5H,2-3H2,1H3,(H,11,12)
    • InChI Key: MULCPFJSRTWFGO-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=C(C(=O)O)C=C(C)C1=2

Computed Properties

  • Exact Mass: 194.058
  • Monoisotopic Mass: 194.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • XLogP3: 1.5
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